Cas no 2763758-79-6 (1-(3-Methylidenecyclobutyl)ethan-1-amine hydrochloride)

• Product Name: 1-(3-Methylidenecyclobutyl)ethan-1-amine hydrochloride
• CAS No: 2763758-79-6
• MF: C₇H₁₄ClN
• MW: 147.645761013031
• CID: 6565852
• PubChem ID: 165981974
• Update Time: 2025-06-09

1-(3-Methylidenecyclobutyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2763758-79-6
• 1-(3-methylidenecyclobutyl)ethan-1-amine hydrochloride
• EN300-37359285
• 1-(3-Methylidenecyclobutyl)ethan-1-amine hydrochloride

• Inchi： 1S/C7H13N.ClH/c1-5-3-7(4-5)6(2)8;/h6-7H,1,3-4,8H2,2H3;1H
• InChI Key： CACXGFVEHLARQE-UHFFFAOYSA-N
• SMILES： Cl.NC(C)C1CC(=C)C1

Computed Properties

• Exact Mass: 147.0814771g/mol
• Monoisotopic Mass: 147.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-Methylidenecyclobutyl)ethan-1-amine hydrochloride

Introduction to 1-(3-Methylidenecyclobutyl)ethan-1-amine hydrochloride (CAS No. 2763758-79-6)

1-(3-Methylidenecyclobutyl)ethan-1-amine hydrochloride (CAS No. 2763758-79-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique cyclobutyl and aminomethyl functional groups, represents a promising scaffold for the development of novel bioactive molecules. The hydrochloride salt form enhances its solubility and stability, making it more suitable for various biochemical and pharmacological applications.

The molecular structure of 1-(3-Methylidenecyclobutyl)ethan-1-amine hydrochloride consists of a cyclobutane ring substituted with a 3-methylidene group, which introduces a high degree of strain and reactivity. This strained system is often exploited in medicinal chemistry to facilitate access to bioactive heterocycles through ring-opening reactions or other transformations. The presence of an amine group at the ethyl chain provides a nucleophilic center that can participate in various coupling reactions, such as amide or urea bond formations, which are pivotal in drug design.

In recent years, the interest in 1-(3-Methylidenecyclobutyl)ethan-1-amine hydrochloride has been fueled by its potential applications in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have explored its utility in developing compounds that interact with enzymes involved in inflammation and cancer metabolism. The cycloalkyl moiety is particularly attractive due to its ability to mimic natural product scaffolds, which are often privileged structures in drug discovery.

One of the most compelling aspects of 1-(3-Methylidenecyclobutyl)ethan-1-amine hydrochloride is its versatility as a building block. Researchers have leveraged this compound to construct libraries of derivatives for high-throughput screening (HTS) campaigns. These derivatives have been evaluated for their binding affinity to protein targets, such as kinases and transcription factors, which are critical in therapeutic intervention. The structural features of this compound allow for fine-tuning of physicochemical properties, including solubility, permeability, and metabolic stability, which are essential for drug-like characteristics.

Recent advancements in computational chemistry have further enhanced the utility of 1-(3-Methylidenecyclobutyl)ethan-1-amine hydrochloride. Molecular modeling studies have revealed insights into its interactions with biological targets at the atomic level. These studies have guided the optimization of lead compounds by predicting binding modes and identifying key residues responsible for ligand-receptor interactions. Such computational approaches have significantly reduced the time and cost associated with experimental screening, accelerating the drug discovery process.

The synthesis of 1-(3-Methylidenecyclobutyl)ethan-1-amine hydrochloride presents both challenges and opportunities. Traditional synthetic routes often involve multi-step sequences with low yields and harsh reaction conditions. However, recent innovations in catalytic methods have enabled more efficient and sustainable production methods. For example, transition-metal-catalyzed cross-coupling reactions have been employed to construct the cycloalkyl framework with high precision. These advances not only improve yield but also minimize waste generation, aligning with green chemistry principles.

The pharmacological profile of derivatives derived from 1-(3-Methylidenecyclobutyl)ethan-1-amine hydrochloride has been extensively studied in preclinical models. Initial findings suggest that certain analogs exhibit potent activity against inflammatory cytokines and growth factor receptors. Additionally, structural modifications have led to compounds with improved selectivity profiles, reducing off-target effects—a critical consideration in drug development. These preclinical results hold promise for translating these findings into clinical trials for treating chronic inflammatory diseases and oncological conditions.

The future direction of research on 1-(3-Methylidenecyclobutyl)ethan-1-amine hydrochloride is likely to focus on expanding its applications into neglected therapeutic areas. For instance, exploring its potential as an intermediate in antiviral or anti-microbial agents could open new avenues for drug development. Furthermore, interdisciplinary approaches combining organic synthesis with bioinformatics may uncover novel biological functions associated with this scaffold.

In conclusion,1-(3-Methylidenecyclobutyl)ethan-1-amine hydrochloride (CAS No. 2763758-79-6) stands as a versatile and innovative compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an invaluable tool for developing next-generation therapeutics. As our understanding of its chemical space expands through both experimental and computational methodologies,this compound will continue to play a pivotal role in advancing drug discovery efforts worldwide.